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Compound of Interest

Compound Name: Broussoflavonol F

Cat. No.: B1631450

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical compounds is paramount. This document
provides essential procedural guidance for the proper disposal of Broussoflavonol F, a
prenylated flavonoid known for its xanthine oxidase inhibitory and anti-proliferative activities.

Retrieved from a Safety Data Sheet (SDS), the information herein is intended to supplement,
not replace, institutional and regulatory protocols. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines.

Hazard and Safety Information

Broussoflavonol F is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1]. Adherence to proper personal protective equipment (PPE) protocols,
including safety goggles with side-shields, protective gloves, and impervious clothing, is
mandatory during handling and disposal[1].

Quantitative Data Summary
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Property Value Source
Molecular Formula C25H2606 PubChem|[2]
Molecular Weight 422.47 g/mol DC Chemicals[1]
o Category 4 (Harmful if )
Acute Oral Toxicity DC Chemicals[1]
swallowed)

. o Category 1 (Very toxic to _
Acute Aquatic Toxicity o DC Chemicals[1]
aquatic life)

Category 1 (Very toxic to
Chronic Aquatic Toxicity aquatic life with long lasting DC Chemicals[1]

effects)

Experimental Protocol: Waste Disposal Procedure

The primary principle for the disposal of Broussoflavonol F is to prevent its release into the
environment[1]. Due to its high aquatic toxicity, disposal down the drain is strictly prohibited.
The compound should be managed as hazardous chemical waste.

Step-by-Step Disposal Guide:
e Waste Collection:

o Collect all Broussoflavonol F waste, including pure compound, solutions, and
contaminated materials (e.g., pipette tips, gloves, and empty containers), in a designated
and clearly labeled hazardous waste container.

o The container must be compatible with the waste. For solutions, ensure the container can
safely hold the solvent used.

o The label should include "Hazardous Waste," the full chemical name "Broussoflavonol
F," and any solvent(s) present with their approximate concentrations.

e Segregation of Waste:
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o Do not mix Broussoflavonol F waste with incompatible materials. It is incompatible with
strong acids/alkalis and strong oxidizing/reducing agents[1].

o Keep Broussoflavonol F waste separate from other waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Storage of Waste:

o Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight
and sources of ignition[1].

o Ensure the storage location is a designated satellite accumulation area for hazardous
waste.

e Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
to request a pickup from the EHS department or a licensed hazardous waste disposal
contractor.

o The precautionary statement P501 explicitly directs to "Dispose of contents/ container to
an approved waste disposal plant”[1].

o Spill Management:

[e]

In the event of a spill, collect the spillage to prevent it from entering drains or
waterways|1].

o Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth) and place it in
the hazardous waste container.

o For solid spills, carefully sweep or scoop the material to avoid dust generation and place it
in the waste container.

o Thoroughly decontaminate the spill area and report the incident according to your
institutional protocol.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Broussoflavonol F.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Broussoflavonol F waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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